Cas no 2361646-42-4 (N-2-(3-hydroxyoxolan-3-yl)-2-methylpropylprop-2-enamide)

• Product Name: N-2-(3-hydroxyoxolan-3-yl)-2-methylpropylprop-2-enamide
• CAS No: 2361646-42-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5377766
• PubChem ID: 145909556
• Update Time: 2025-06-13

N-2-(3-hydroxyoxolan-3-yl)-2-methylpropylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methyl-2-(tetrahydro-3-hydroxy-3-furanyl)propyl]-2-propenamide
• N-2-(3-hydroxyoxolan-3-yl)-2-methylpropylprop-2-enamide

• Inchi： 1S/C11H19NO3/c1-4-9(13)12-7-10(2,3)11(14)5-6-15-8-11/h4,14H,1,5-8H2,2-3H3,(H,12,13)
• InChI Key： PBRLFKURJXJYSR-UHFFFAOYSA-N
• SMILES： C(NCC(C)(C1(O)CCOC1)C)(=O)C=C

Experimental Properties

• Density: 1.110±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 408.4±33.0 °C(Predicted)
• pka: 14.24±0.20(Predicted)

Additional information on N-2-(3-hydroxyoxolan-3-yl)-2-methylpropylprop-2-enamide

Introduction to N-2-(3-hydroxyoxolan-3-yl)-2-methylpropylprop-2-enamide (CAS No. 2361646-42-4)

N-2-(3-hydroxyoxolan-3-yl)-2-methylpropylprop-2-enamide, identified by the chemical compound code CAS No. 2361646-42-4, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of N-2-(3-hydroxyoxolan-3-yl)-2-methylpropylprop-2-enamide incorporates a unique blend of functional groups that contribute to its distinct chemical behavior. The presence of a hydroxyoxlane moiety and an amide group in its backbone suggests potential applications in various biochemical pathways and interactions. These structural features are particularly intriguing from a pharmacological perspective, as they may enable the compound to interact with biological targets in novel ways.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules with complex structural motifs. The hydroxyoxlane group, in particular, has been studied for its ability to modulate enzyme activity and cellular signaling pathways. This has led to its incorporation into several experimental drug candidates aimed at treating a range of diseases, including inflammatory disorders and metabolic conditions. The amide group further enhances the compound's versatility, allowing for modifications that could improve its bioavailability and target specificity.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Studies have demonstrated that subtle changes in the chemical framework of a molecule can significantly alter its pharmacological profile. This underscores the need for meticulous design and synthesis of compounds like N-2-(3-hydroxyoxlan-3-yl)-2-methylpropylprop-2-enamide, ensuring that they possess the desired properties for therapeutic applications.

One of the most exciting aspects of this compound is its potential role in modulating inflammatory responses. Inflammatory processes are central to many chronic diseases, and finding new ways to regulate them is a major goal in modern medicine. Preclinical studies have suggested that molecules with similar structural features to N-2-(3-hydroxyoxlan-3-yl)-2-methylpropylprop-2-enamide may interfere with key inflammatory pathways by inhibiting the activity of enzymes such as COX-2 and LOX. These enzymes are known to play a crucial role in the production of pro-inflammatory mediators.

Another area where this compound shows promise is in the treatment of metabolic disorders. Obesity and type 2 diabetes are increasingly prevalent worldwide, and new therapeutic strategies are needed to address these conditions effectively. Research indicates that N-2-(3-hydroxyoxlan-3-yl)-2-methylpropylprop-2-enamide may influence metabolic pathways by affecting glucose uptake and insulin sensitivity. By targeting these processes, the compound could potentially help manage blood sugar levels and reduce the risk of complications associated with diabetes.

The synthesis of N-2-(3-hydroxyoxlan-3-yl)-2-methylpropylprop-2-enamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this molecule with high precision and yield. Techniques such as asymmetric synthesis and catalytic transformations have been employed to create specific stereoisomers, which can have different biological activities. This level of control is essential for developing compounds that are both effective and safe for therapeutic use.

In addition to its potential therapeutic applications, N-2-(3-hydroxyoxlan-3-yl)-2-methylpropylprop-2-enamide may also find utility in other areas, such as agrochemicals and material science. Its unique chemical properties make it a valuable building block for designing novel materials with specific functionalities. For instance, it could be used to create polymers or coatings that exhibit enhanced stability or biodegradability.

The development of new drugs is often a lengthy and expensive process, involving multiple stages from discovery to clinical trials. However, the use of computational methods can significantly accelerate this process by predicting the properties of potential drug candidates before they are synthesized. Virtual screening techniques have been used to identify molecules like N-2-(3-hydroxyoxlan-3-yl)-2-methylpropylprop-2-enamide that show promise in preliminary simulations, saving time and resources in the early stages of drug development.

Ethical considerations are also an important part of drug development, ensuring that research is conducted responsibly and with respect for all stakeholders involved. Collaborative efforts between academia, industry, and regulatory bodies help ensure that new compounds are developed safely and effectively. Public engagement through educational programs can also foster greater understanding and support for scientific research.

The future prospects for N-2-(3-hydroxyoxlan-3-y1)-2-methylpropylprop--enamide look promising as ongoing research continues to uncover its potential applications. With advancements in synthetic chemistry and computational biology, it is likely that more compounds like this will be discovered and developed over the coming years. The integration of interdisciplinary approaches will be key to realizing their full potential in addressing global health challenges.